Cas no 265314-47-4 (4-amino-6-(methylsulfanyl)-2-[(phenylsulfanyl)methyl]pyrimidine-5-carbonitrile)

• Product Name: 4-amino-6-(methylsulfanyl)-2-[(phenylsulfanyl)methyl]pyrimidine-5-carbonitrile
• CAS No: 265314-47-4
• MF: C₁₃H₁₂N₄S₂
• MW: 288.391179084778
• MDL: MFCD00208954
• CID: 5165396
• Update Time: 2026-03-04

4-amino-6-(methylsulfanyl)-2-[(phenylsulfanyl)methyl]pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-(methylsulfanyl)-2-[(phenylsulfanyl)methyl]pyrimidine-5-carbonitrile

• MDL： MFCD00208954
• Inchi： 1S/C13H12N4S2/c1-18-13-10(7-14)12(15)16-11(17-13)8-19-9-5-3-2-4-6-9/h2-6H,8H2,1H3,(H2,15,16,17)
• InChI Key： QMBRHGMCVQBXKU-UHFFFAOYSA-N
• SMILES： C1(CSC2=CC=CC=C2)=NC(SC)=C(C#N)C(N)=N1

Additional information on 4-amino-6-(methylsulfanyl)-2-[(phenylsulfanyl)methyl]pyrimidine-5-carbonitrile

4-Amino-6-(Methylsulfanyl)-2-[(Phenylsulfanyl)methyl]pyrimidine-5-carbonitrile (CAS No. 265314-47-4): An Overview

4-Amino-6-(methylsulfanyl)-2-[(phenylsulfanyl)methyl]pyrimidine-5-carbonitrile (CAS No. 265314-47-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 4-amino-6-(methylsulfanyl)-2-[(phenylsulfanyl)methyl]pyrimidine-5-carbonitrile is composed of a pyrimidine core with multiple functional groups, including an amino group, a methylsulfanyl group, and a phenylsulfanyl group. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry. Pyrimidines are fundamental building blocks in nucleic acids and play crucial roles in various biological processes. The presence of the methylsulfanyl and phenylsulfanyl groups in the structure of 4-amino-6-(methylsulfanyl)-2-[(phenylsulfanyl)methyl]pyrimidine-5-carbonitrile enhances its lipophilicity and stability, which are essential properties for drug candidates.

In the context of drug discovery, 4-amino-6-(methylsulfanyl)-2-[(phenylsulfanyl)methyl]pyrimidine-5-carbonitrile has shown promising results in preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have explored its activity against kinases, which are key targets in cancer therapy. The compound's ability to selectively inhibit these enzymes without affecting other cellular processes makes it a promising lead for further development.

Beyond its enzymatic inhibition properties, 4-amino-6-(methylsulfanyl)-2-[(phenylsulfanyl)methyl]pyrimidine-5-carbonitrile has also been investigated for its anti-inflammatory and anti-proliferative effects. These properties are particularly relevant in the treatment of inflammatory diseases and cancer. Preclinical data suggest that the compound can modulate signaling pathways involved in inflammation and cell proliferation, offering a multi-faceted approach to therapeutic intervention.

The synthesis of 4-amino-6-(methylsulfanyl)-2-[(phenylsulfanyl)methyl]pyrimidine-5-carbonitrile involves several steps, including the formation of the pyrimidine core and the subsequent introduction of the functional groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

In terms of safety and toxicity, preliminary studies have indicated that 4-amino-6-(methylsulfanyl)-2-[(phenylsulfanyl)methyl]pyrimidine-5-carbonitrile exhibits a favorable safety profile at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use. These evaluations will include assessments of acute and chronic toxicity, genotoxicity, and potential side effects.

The future prospects for 4-amino-6-(methylsulfanyl)-2-[(phenylsulfanyl)methyl]pyrimidine-5-carbonitrile are promising. Ongoing clinical trials aim to validate its efficacy and safety in treating various diseases. Additionally, researchers are exploring potential combination therapies that could enhance its therapeutic benefits while minimizing side effects.

In conclusion, 4-amino-6-(methylsulfanyl)-2-[(phenylsulfanyl)methyl]pyrimidine-5-carbonitrile (CAS No. 265314-47-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development as a novel therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.